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Compound of Interest

Compound Name:
FGF acidic I (102-111) (bovine

brain)

Cat. No.: B3249870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution, storage, and handling

of lyophilized acidic Fibroblast Growth Factor fragment (102-111). Additionally, experimental

protocols for assessing its biological activity and an overview of its signaling pathway are

included to support its application in research and drug development.

Product Information and Storage
Lyophilized aFGF (102-111) is a synthetic peptide fragment of human acidic Fibroblast Growth

Factor. It is a bioactive peptide with potential neurotrophic and angiogenic properties. Proper

handling and storage are critical to maintain its stability and biological activity.

Table 1: Storage and Stability of aFGF (102-111)
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Form
Storage
Temperature

Stability Recommendations

Lyophilized Powder -20°C to -80°C Up to 3 years
Store in a desiccator,

protected from light.

Reconstituted Solution -80°C Up to 1 year

Aliquot into single-use

volumes to avoid

freeze-thaw cycles.

Reconstituted Solution -20°C Weeks

For short-term

storage. Avoid

repeated freeze-thaw

cycles.

Reconstituted Solution 4°C Less than a week For immediate use.

Reconstituted Solution Room Temperature Hours
Not recommended for

storage.

Reconstitution Protocol
Proper reconstitution of lyophilized aFGF (102-111) is crucial for its solubility and activity.

Materials:

Vial of lyophilized aFGF (102-111)

Sterile, pyrogen-free water, or 0.1% acetic acid

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.
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Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Carefully open the vial and add the recommended volume of sterile water

or 0.1% acetic acid to achieve the desired stock concentration (e.g., 1 mg/mL). Sonication

may be used to aid dissolution.

Mixing: Gently vortex or swirl the vial to ensure the peptide is completely dissolved. Avoid

vigorous shaking, which can cause aggregation.

Aliquoting: For long-term storage, it is highly recommended to aliquot the reconstituted stock

solution into single-use, sterile polypropylene tubes. This will minimize contamination and

degradation from repeated freeze-thaw cycles.

aFGF Signaling Pathway
Acidic FGF and its fragments are known to signal through FGF receptors (FGFRs), which are

receptor tyrosine kinases. The binding of aFGF to its receptor, often in the presence of heparan

sulfate proteoglycans (HSPGs) as co-receptors, triggers receptor dimerization and

autophosphorylation of the intracellular kinase domains. This initiates a cascade of downstream

signaling pathways that regulate cellular processes such as proliferation, differentiation,

migration, and survival.
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Start

Coat 96-well plate with Matrigel

Incubate at 37°C for 30-60 min to solidify

Prepare endothelial cell suspension
(e.g., HUVECs)

Seed cells onto the Matrigel

Add aFGF (102-111) at various concentrations

Incubate at 37°C for 4-18 hours

Capture images using a microscope

Quantify tube formation
(tube length, branch points)

End

 

Start

Coat plates with an appropriate substrate
(e.g., Poly-D-Lysine/Laminin)

Seed neuronal cells (e.g., PC12, primary neurons)

Incubate for cell attachment

Add aFGF (102-111) at various concentrations

Incubate for 24-72 hours

Fix and stain cells for neurites
(e.g., β-III tubulin)

Capture images using a microscope

Quantify neurite length and number

End

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols: Reconstituting and
Storing Lyophilized aFGF (102-111)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3249870#reconstituting-and-storing-lyophilized-afgf-
102-111]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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